Cas no 870811-23-7 ((5-Bromo-2-hydroxyphenyl)(1-(pyridin-2-yl)-1H-pyrazol-4-yl)methanone)

• Product name: (5-Bromo-2-hydroxyphenyl)(1-(pyridin-2-yl)-1H-pyrazol-4-yl)methanone
• CAS No: 870811-23-7
• MF: C₁₅H₁₀BrN₃O₂
• MW: 344.162802219391
• MDL: MFCD23135452
• CID: 1023907
• PubChem ID: 57658813

(5-Bromo-2-hydroxyphenyl)(1-(pyridin-2-yl)-1H-pyrazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-hydroxyphenyl)(1-(pyridin-2-yl)-1H-pyrazol-4-yl)methanone
• XQMSLSSJGOTTJO-UHFFFAOYSA-N
• (5-Bromo-2-hydroxyphenyl)-(1-pyridin-2-yl-1H-pyrazol-4-yl)ketone
• AKOS016004232
• DTXSID00727447
• (5-Bromo-2-hydroxyphenyl)[1-(pyridin-2-yl)-1H-pyrazol-4-yl]methanone
• (5-bromo-2-hydroxyphenyl)-(1-pyridin-2-ylpyrazol-4-yl)methanone
• SCHEMBL1992171
• 870811-23-7
• DB-336115

• MDL： MFCD23135452
• Inchi： InChI=1S/C15H10BrN3O2/c16-11-4-5-13(20)12(7-11)15(21)10-8-18-19(9-10)14-3-1-2-6-17-14/h1-9,20H
• InChI Key： XQMSLSSJGOTTJO-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)N2C=C(C=N2)C(=O)C3=C(C=CC(=C3)Br)O

Computed Properties

• Exact Mass: 342.99564g/mol
• Monoisotopic Mass: 342.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles